Cas no 258854-74-9 (3-Pyridine Methanol-d4)

3-Pyridine Methanol-d4 Properties

Names and Identifiers

• 3-Pyridine-2,4,5,6-d4-methanol(9CI)
• 3-Pyridine Methanol-d4
• 3-Pyridine Methanol-
• 3-PYRIDINE-METHANOL-D4
• 3-Pyridine-2,4,5,6-d4-methanol
• J-016164
• (2,4,5,6-tetradeuteriopyridin-3-yl)methanol
• 258854-74-9
• (2, 4, 5, 6-tetradeuteriopyridin-3-yl)methanol
• DTXSID30442959
• +Expand

• InChIKey： MVQVNTPHUGQQHK-RHQRLBAQSA-N
• Inchi： InChI=1S/C6H7NO/c8-5-6-2-1-3-7-4-6/h1-4,8H,5H2/i1D,2D,3D,4D
• SMILES： OCC1=C([2H])N=C([2H])C([2H])=C1[2H]

Computed Properties

• Exact Mass: 113.07800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 113.077870831g/mol
• Heavy Atom Count: 8
• Complexity: 65.5
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• LogP: 0.57390
• PSA: 33.12000